N-(4-methoxyphenyl)-3-({3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide

Specification

• CAS No.: 690270-03-2
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.62
• IUPAC Name: N-(4-methoxyphenyl)-3-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanamide
• Standard InChI: InChI=1S/C26H25N3O3S2/c1-32-19-13-11-17(12-14-19)27-22(30)15-16-33-26-28-24-23(20-9-5-6-10-21(20)34-24)25(31)29(26)18-7-3-2-4-8-18/h2-4,7-8,11-14H,5-6,9-10,15-16H2,1H3,(H,27,30)
• Standard InChI Key: ALJUUUAPSYUQBJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5

Introduction

N-(4-methoxyphenyl)-3-({3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide is a complex organic compound that belongs to the category of thiosemicarbazones and related derivatives. These compounds are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The compound's unique structural arrangement, featuring a thiazole moiety and multiple aromatic rings, contributes to its potential biological activity.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-3-({3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Synthesis Steps

• Starting Materials: The synthesis often begins with commercially available or easily synthesized precursors.

• Reaction Conditions: Specific conditions like temperature and solvent are crucial for each step.

• Purification: Techniques such as chromatography may be used to purify the final product.

Biological and Pharmacological Implications

While the specific mechanism of action for N-(4-methoxyphenyl)-3-({3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide is not fully elucidated, ongoing research aims to clarify its interactions with biological targets. Given its classification among thiosemicarbazones, it is expected to exhibit a range of biological activities, which could be beneficial in medicinal chemistry and pharmacology.

Potential Applications

• Antibacterial and Antifungal Activities: These compounds often show promise against various microbial strains.

• Anticancer Properties: Thiosemicarbazones have been studied for their potential in inhibiting cancer cell growth.

• Other Therapeutic Uses: Further research may uncover additional applications based on its structural features.